Aminopyralid
Cat. No. B1667105
CAS RN:
150114-71-9
M. Wt: 207.01 g/mol
InChI Key: NIXXQNOQHKNPEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Aminopyralid is a selective herbicide used for control of broadleaf weeds, especially thistles and clovers . It belongs to the picolinic acid family of herbicides, which also includes clopyralid, picloram, triclopyr, and several less common herbicides .
Synthesis Analysis
The synthesis of Aminopyralid involves the use of 4-amino-3,5,6-trichloropyridine carboxylic acid, water, and sodium hydroxide . The reaction is carried out in a high-pressure reaction kettle, with the addition of a catalyst . The product of this reaction is 4-amino-3,6-dichloro-pyridine carboxylic acid .
Molecular Structure Analysis
The molecular formula of Aminopyralid is C6H4Cl2N2O2 . It is an organochlorine pesticide having a 3,6-dichlorinated 4-aminopicolinic acid structure . It is functionally related to a picolinic acid .
Chemical Reactions Analysis
Aminopyralid is of concern to vegetable growers, as it can enter the food chain via manure, which contains long-lasting residues of the herbicide . It affects potatoes, tomatoes, and beans, causing deformed plants, and poor or non-existent yields .
Physical And Chemical Properties Analysis
Aminopyralid has a molecular weight of 207.01 g/mol . It is an organochlorine pesticide, a member of pyridines and an aromatic amine .
Scientific Research Applications
-
- Results : As the concentration of aminopyralid increased, seed germination was delayed by 1 to 3 days, compared to the control, and all the germinating seeds were deformed already at the lowest concentration of 0.6 g/ha. With the increased concentration of aminopyralid, injury to tomato plants also increased, and at the highest applied dose of 15 g/ha, 93.75% of the tomato plants were damaged .
-
Soil Remediation
- Application : Aminopyralid has been used in soil remediation efforts, particularly in areas where broadleaf weeds and woody brush need to be controlled .
- Method : Aminopyralid is applied to the soil to control the growth of unwanted plants. The herbicide is absorbed by the plants and disrupts their growth processes .
- Results : The application of Aminopyralid results in the reduction of broadleaf weeds and woody brush, improving the quality of the soil and making it more suitable for other uses .
-
Weed Control in Agricultural and Non-Agricultural Settings
- Application : Aminopyralid is used to control broadleaf weeds and woody brush in both agricultural and non-agricultural settings . Agricultural use sites include wheat, corn, pasture and rangeland. Non-agricultural use sites include conservation reserve program land, forests, rights of ways, industrial areas and other non-agricultural sites .
- Method : Aminopyralid is applied post-emergence to control the entire plant, including the roots, and offers soil residual activity to extend control . It also provides pre-emergence weed control on many susceptible weeds .
- Results : The application of Aminopyralid results in the effective control of many tough-to-control species, such as Virginia pine, cedar and elm .
-
Use in Oil Palm and Rubber Plantations
- Application : Aminopyralid, in combination with glyphosate, is used in oil palm and rubber plantations to control key weeds .
- Method : The herbicides are applied to the plantation areas to control the growth of unwanted plants .
- Results : The application of Aminopyralid and glyphosate results in the effective control of key weeds, improving the health and productivity of the plantations .
-
Grassland Restoration
- Application : Aminopyralid has been used in grassland restoration efforts, particularly in areas where invasive non-native forbs need to be controlled .
- Method : Aminopyralid is applied to the grasslands to control the growth of invasive plants. The herbicide is absorbed by the plants and disrupts their growth processes .
- Results : The application of Aminopyralid results in the reduction of invasive plants, improving the quality of the grasslands and making them more suitable for other uses .
-
Forestry Management
- Application : Aminopyralid is used in forestry management areas to control a number of tough annual, biennial and perennial broadleaf weeds, including noxious and invasive species, and certain woody plants .
- Method : Aminopyralid is applied post-emergence to control the entire plant, including the roots, and offers soil residual activity to extend control . It also provides pre-emergence weed control on many susceptible weeds .
- Results : The application of Aminopyralid results in the effective control of many tough-to-control species, such as Virginia pine, cedar and elm .
Future Directions
properties
IUPAC Name |
4-amino-3,6-dichloropyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O2/c7-3-1-2(9)4(8)5(10-3)6(11)12/h1H,(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIXXQNOQHKNPEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)C(=O)O)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2034330 |
Source
|
| Record name | 4-Amino-3,6-dichloro-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2034330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
In acetone 29.2, ethyl acetate 4, methanol 52.2, 1,2-dichloromethane 0.189, xylene 0.043, heptane (0.010 (all in g/L), In water, 2.48 g/L (unbuffered, 18 °C); 205 g/L (pH 7) |
Source
|
| Record name | Aminopyralid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7939 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.72 at 20 °C/4 °C |
Source
|
| Record name | Aminopyralid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7939 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
2.59X10-5 mPa /1.92X10-10 mmHg/ at 25 °C |
Source
|
| Record name | Aminopyralid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7939 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Aminopyralid | |
Color/Form |
Off-white powder | |
CAS RN |
150114-71-9 |
Source
|
| Record name | Aminopyralid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=150114-71-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aminopyralid [ISO] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0150114719 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-3,6-dichloro-2-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2034330 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-3,6-dichloropyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.366 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | AMINOPYRALID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9S4EMJ60LF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Aminopyralid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7939 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
163.5 °C |
Source
|
| Record name | Aminopyralid | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7939 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
Procedure details
In a 3-liter (L) beaker was added 2000 grams (g) of hot water, 115.1 g of 50 percent by weight NaOH, and 200 g of wet 4-amino-3,5,6-trichloropyridine-2-carboxylic acid (79.4 percent). The solution was stirred for 30 minutes (min), filtered through a paper filter, and transferred to a 5-L feed/recirculation tank. This solution weighed 2315 g and contained 6.8 percent 4-amino-3,5,6-trichloropyridine-2-carboxylic acid. This feed was recirculated at a rate of about 9.46 L/min and a temperature of 30° C. through an undivided electrochemical cell having a Hastelloy C anode (15 cm×4 cm) and an expanded silver mesh cathode (15 cm ×4 cm). After normal anodization at +0.7 volts (v), the polarity of the cell was reversed and the electrolysis was started. The cathode working potential was controlled at −1.1 to −1.4 v relative to an Ag/AgCl (3.0 M Cl−) reference electrode. The reference electrode was physically located directly behind the silver cathode and connected electrically with an aqueous salt bridge. While recirculating the feed, a solution of 50 percent NaOH was slowly pumped into the recirculation tank to maintain the NaOH concentration at a 1.5 to 2.0 percent excess. The current ranged from 1.0 to 5.2 amps.
[Compound]
Name
( L )
Quantity
0 (± 1) mol
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Quantity
200 g
Type
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Reaction Step One
Synthesis routes and methods II
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Synthesis routes and methods III
Procedure details
To a 4-liter (L) flask was added 2370 grams (g) of hot water, 250 g of 50 percent by weight NaOH, 30 g of NaCl, and 350 g of wet 4-amino-3,5,6-trichloropyridine-2-carboxylic acid (80 percent). The solution was stirred for 30 minutes (min), filtered through a 1 micron polypropylene film, and transferred to a 5-L feed circulation tank. This solution weighed 3000 g and contained 9.3 percent 4-amino-3,5,6-trichloropyridine-2-carboxylic acid, 2.0 to 2.5 percent of excess NaOH, and 1.0 percent of NaCl.
[Compound]
Name
( L )
Quantity
0 (± 1) mol
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Reaction Step One
Quantity
350 g
Type
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Reaction Step One
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
2,780
Citations
… from aminopyralid, that aminopyralid is readily taken up from the soil causing foliar injury
to the mother crop and subsequently stored in the daughter tuber, and that aminopyralid in …
Number of citations: 18
link.springer.com
… acid equivalent) and 2 years with aminopyralid applied at 0, 0.037 (… With aminopyralid, one
species died at nearly all … With aminopyralid, sensitivity generally was similar for all species …
Number of citations: 37
link.springer.com
High‐latitude regions experience unique conditions that affect the degradation rate of
agrochemicals in the environment. In the present study, data collected from 2 field sites in Alaska, …
Number of citations: 19
setac.onlinelibrary.wiley.com
… aminopyralid in soil is less than that of picloram. Nearly all sorption of picloram and aminopyralid
… the maximum theoretical sorption of picloram and aminopyralid were 10.3 and 15.2%, …
Number of citations: 31
www.cambridge.org
… were the most tolerant to aminopyralid while prairie coneflower, great blue … aminopyralid
even when applied at 120 g haJ1. The susceptibility of greenhouse-grown forbs to aminopyralid …
Number of citations: 17
www.cambridge.org
The widespread utilization of pesticides has attracted increasing attention to their
environmental impacts and effective removal strategies. In the present study, the degradation of …
Number of citations: 16
www.sciencedirect.com
… Aminopyralid is a new pyridine carboxylic acid herbicide that … The objectives of this study
were to compare aminopyralid … Aminopyralid provided Canada thistle control comparable to …
Number of citations: 56
www.cambridge.org
… in non-crop areas (aminocyclopyrachlor and aminopyralid). Aminopyralid was used in this
… for indaziflam is comparable to the average aminopyralid use rate. This allowed for direct …
Number of citations: 28
www.cambridge.org
… also compared to dicamba and aminopyralid with the use of enclosed … aminopyralid,
indicating the risk of plant injury from vapor movement of aminocyclopyrachlor and aminopyralid …
Number of citations: 70
www.cambridge.org
… (1) to determine the influence of surfactants on aminopyralid absorption and (2) to compare
… -aminopyralid in Canada thistle. This information could help to explain why aminopyralid is …
Number of citations: 51
www.cambridge.org
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